Cas no 2170528-63-7 (Cyclohexanamine, 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Cyclohexanamine, 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 2170528-63-7
• MF: C₁₂H₂₄BNO₂
• MW: 225.1354637146
• CID: 5280251
• Update Time: 2025-06-10

Cyclohexanamine, 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C12H24BNO2/c1-10(2)11(3,4)16-13(15-10)12(14)8-6-5-7-9-12/h5-9,14H2,1-4H3
• InChI Key： RJMLYOXMTNYBQH-UHFFFAOYSA-N
• SMILES： C1(B2OC(C)(C)C(C)(C)O2)(N)CCCCC1

Additional information on Cyclohexanamine, 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Introduction to Cyclohexanamine, 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) and Its Significance in Modern Chemical Research

Cyclohexanamine, 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl), with the CAS number 2170528-63-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of molecules known as boronic acid derivatives, which are widely recognized for their utility in various synthetic applications. The unique structure of this compound, featuring a cyclohexylamine backbone conjugated with a tetramethyl-substituted dioxaborolane moiety, makes it a versatile intermediate in organic synthesis and a promising candidate for further development in medicinal chemistry.

The tetramethyl-substituted dioxaborolane group is particularly noteworthy due to its stability and reactivity under mild conditions. This feature has made it an attractive component in cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone of modern synthetic organic chemistry. The cyclohexanamine part of the molecule provides a basic nitrogen atom that can participate in hydrogen bonding interactions and other forms of non-covalent binding, making this compound a valuable building block for designing novel molecules with specific biological activities.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their potential applications in drug discovery and development. Boron-containing compounds have shown promise as therapeutic agents across various therapeutic areas, including oncology, infectious diseases, and neurodegenerative disorders. The CAS number 2170528-63-7 serves as a unique identifier for this compound, ensuring accurate documentation and retrieval of scientific data related to its synthesis, properties, and applications.

One of the most compelling aspects of Cyclohexanamine, 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) is its role as a precursor in the synthesis of more complex molecules. For instance, it can be readily transformed into other boronic acid derivatives or used in the preparation of novel heterocyclic compounds. These transformations are often achieved through palladium-catalyzed reactions, which highlight the compound's compatibility with modern catalytic methods.

The pharmaceutical industry has been particularly interested in boronic acid derivatives due to their ability to modulate biological pathways at the molecular level. For example, some boron-containing drugs have demonstrated efficacy in targeting enzymes involved in cancer cell proliferation. While Cyclohexanamine, 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) is not yet a drug itself, its structural features suggest potential applications in the design of future therapeutic agents. The presence of both the cyclohexylamine and dioxaborolane moieties provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties to specific biological targets.

From a synthetic chemistry perspective,Cyclohexanamine, 1-(4,4,5,5)-tetramethyl-1,3,2-dioxaborolan-2-yl) represents an excellent example of how functional group interplay can lead to innovative molecular architectures. The combination of a rigid cyclohexane ring with an electron-deficient boron center creates a molecule that is both stable and reactive under appropriate conditions. This balance has made it a valuable tool for researchers seeking to develop new synthetic strategies.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's reactivity. Molecular modeling studies have revealed insights into how the tetramethyl-substituted dioxaborolane group interacts with transition metals during catalytic processes. These studies not only enhance our ability to predict reaction outcomes but also provide guidance for optimizing synthetic protocols.

The versatility of Cyclohexanamine, 1-(4,4,5,5)-tetramethyl-1,3,2-dioxaborolan-2-yl) extends beyond pharmaceutical applications. In materials science, this compound has been explored as a precursor for polymers and coatings that exhibit unique electronic properties. The ability to incorporate boron into organic materials has led to the development of new types of conductive polymers and luminescent materials that could find use in electronics and optoelectronics.

The synthesis of this compound typically involves multi-step processes that require careful control over reaction conditions. Key steps often include the formation of the dioxaborolane ring followed by its coupling with cyclohexanamine derivatives. Advances in synthetic methodologies have made these processes more efficient and scalable, enabling researchers to access larger quantities of material for further study.

One notable application of Cyclohexanamine, 1-(4,4,5,5)-tetramethyl-1,3,2-dioxaborolan-2-yl) is in the development of probes for biochemical assays. Boronic acids are known to form reversible covalent bonds with diols, making them useful for detecting specific biomolecules in complex biological systems. By incorporating this compound into assay designs, researchers can develop highly sensitive and selective methods for studying enzymes and other proteins involved in disease pathways.

The future prospects for Cyclohexanamine, 1-(4,4,5,5)-tetramethyl-1,3,2-dioxaborolan-2-yl) are promising as new synthetic techniques continue to emerge. Innovations such as flow chemistry and photoredox catalysis offer new ways to access complex molecules like this one efficiently and sustainably. Additionally, ongoing research into green chemistry principles may lead to more environmentally friendly synthetic routes that minimize waste and energy consumption.

In conclusion,Cyclohexanamine, 1-(4,4,5,5)-tetramethyl-1,3,2-dioxaborolan-2-yl) (CAS number: 2170528-63-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists working on drug discovery、materials science，and biochemical research。 As our understanding of its properties continues to grow，we can expect even more innovative applications to emerge，further solidifying its importance in modern chemical research.